N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide

• Molecular Formula: C29H26N2O
• Molecular Weight: 418.5 g/mol
• IUPAC Name: N-(9-ethylcarbazol-3-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C29H26N2O/c1-2-31-27-16-10-9-15-24(27)26-19-23(17-18-28(26)31)30-29(32)20-25(21-11-5-3-6-12-21)22-13-7-4-8-14-22/h3-19,25H,2,20H2,1H3,(H,30,32)
• InChI Key: ILLUJMGZDKLXGN-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C51

Description

N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide, also known as O-2050, is a synthetic opioid analgesic. It was first synthesized in the 1970s by researchers at the University of Oxford. Since then, it has been the subject of numerous scientific studies, particularly in the field of pain management.

Mechanism of Action

The exact mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide is not fully understood. However, it is believed to work by binding to the mu-opioid receptor in the brain, which is responsible for the pain-relieving effects of opioids.
Biochemical and Physiological Effects:
This compound has been shown to produce similar effects to other opioids, such as morphine. It produces analgesia, sedation, and respiratory depression. It also has the potential to produce dependence and addiction, like other opioids.

Advantages and Limitations for Lab Experiments

One advantage of using N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide in lab experiments is its potency. It is more potent than morphine, which means that smaller amounts can be used to achieve the same effects. This can be useful in reducing costs and minimizing the amount of drug needed for experiments.
One limitation of using this compound in lab experiments is its potential for producing dependence and addiction. This makes it important to use caution when handling the drug and to follow proper safety protocols.

Future Directions

There are several potential future directions for research on N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide. One area of interest is its potential use in treating addiction to other opioids. Another area of interest is its potential use in treating chronic pain. Additionally, further studies could be done to better understand the mechanism of action of this compound and to develop safer and more effective opioid analgesics.

Synthesis Methods

The synthesis of N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide involves several steps. The starting material is 9-ethylcarbazole, which is reacted with benzylmagnesium chloride to form the corresponding Grignard reagent. This is then reacted with 3,3-diphenylpropanoyl chloride to form the amide. The final step involves reduction of the carbonyl group to form the amine.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-3,3-diphenylpropanamide has been extensively studied for its potential use as an analgesic. In animal studies, it has been shown to be effective in reducing pain. It has also been studied for its potential use in treating addiction to other opioids, such as morphine and heroin.